N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-4-phenylpiperazine-1-carboxamide

• IUPAC Name: N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-4-phenylpiperazine-1-carboxamide
• InChI: InChI=1S/C23H26N4O4/c28-22-14-17(16-27(22)19-6-7-20-21(15-19)31-13-12-30-20)24-23(29)26-10-8-25(9-11-26)18-4-2-1-3-5-18/h1-7,15,17H,8-14,16H2,(H,24,29)
• InChI Key: ZEQHGPXJZBGDPQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)NC3CC(=O)N(C3)C4=CC5=C(C=C4)OCCO5
• Molecular Formula: C23H26N4O4
• Molecular Weight: 422.5 g/mol

Description

The compound “N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-4-phenylpiperazine-1-carboxamide” is a chemical compound that combines sulfonamide and benzodioxane fragments in its structure. It has been studied for its antibacterial potential, particularly for its biofilm inhibition activity against Escherichia coli and Bacillus subtilis.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the reaction of 1,4-benzodioxane-6-amine with 4-bromobenzenesulfonyl chloride in aqueous alkaline media yielded a related compound. This compound was further treated with different alkyl/aralkyl halides using N,N-dimethylformamide (DMF) as a reaction medium in the presence of lithium hydride (LiH) as a base.

Molecular Structure Analysis

The molecular structure of similar compounds has been confirmed using various spectroscopic techniques including IR, 1H NMR, and EI-MS.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds typically involve the reaction of an amine with a sulfonyl chloride in alkaline conditions, followed by substitution at the nitrogen position with various alkyl or aralkyl halides.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For example, one of the synthesized compounds was a pale gold solid with a melting point of 134-135°C, a molecular formula of C22H20N2O6S, and a molecular weight of 440 g/mol.

Mechanism of Action

While the exact mechanism of action of this specific compound is not mentioned in the retrieved papers, sulfonamides, in general, are known to inhibit bacterial growth and multiplication by blocking the folate synthetase enzyme, thus impeding folic acid synthesis.

Future Directions

The future directions for research on this compound could include further exploration of its antibacterial potential, as well as its potential applications in other areas of medicine. Given the promising results of similar compounds in treating Alzheimer’s disease, this could be a potential area of future research.